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Compound of Interest

Compound Name: Z-Lys-OMe hydrochloride

Cat. No.: B554314 Get Quote

Essential Safety and Handling Guide for Z-Lys-OMe
Hydrochloride
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical reagents like Z-Lys-OMe hydrochloride is paramount. This guide provides

immediate, essential safety protocols and logistical information for the operational use and

disposal of this compound, reinforcing a culture of safety and precision in the laboratory.

Chemical and Physical Properties

Z-Lys-OMe hydrochloride, also known as Nε-Z-L-lysine methyl ester hydrochloride, is a

synthetic intermediate utilized in the synthesis of peptide enzyme substrates and lysine cationic

surfactants.[1] While some safety data sheets (SDS) indicate no known significant hazards, it is

crucial to handle this compound with the appropriate precautions to mitigate any potential risks.

[2] May be harmful if inhaled, swallowed, or absorbed through the skin, and may cause

irritation to the respiratory tract, skin, and eyes.[2]
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Property Value

Synonyms Nε-Z-L-lysine methyl ester hydrochloride salt

CAS Number 27894-50-4[1][2][3][4]

Molecular Formula C15H23ClN2O4[2]

Molecular Weight 330.81 g/mol [3][4]

Form Solid, powder[4][5]

Storage
Keep container tightly closed. Do not store

above 5˚C (41˚F).[2]

Personal Protective Equipment (PPE)
A comprehensive approach to personal safety involves the consistent use of appropriate PPE.

The following equipment is mandatory when handling Z-Lys-OMe hydrochloride to protect

against potential exposure.

Eye Protection: Chemical splash goggles that meet ANSI Z.87.1 standards are required to

protect from dust particles and potential splashes.[6]

Hand Protection: Chemical-resistant gloves, such as disposable nitrile gloves, should be

worn.[6] Always inspect gloves for integrity before use and wash hands thoroughly after

handling.

Respiratory Protection: A dust respirator or a NIOSH-approved N95 respirator should be

used to prevent inhalation of the powder, especially when weighing or transferring the

material.[2][4] In situations with inadequate ventilation, a self-contained breathing apparatus

may be necessary.[2]

Body Protection: A full lab coat or suit should be worn to protect the skin.[2][6] Ensure it is

buttoned and fits properly.

Footwear: Closed-toe shoes are required in the laboratory at all times.[6]

Operational Plan: Step-by-Step Handling Protocol
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Adherence to a standardized operational plan minimizes the risk of exposure and ensures the

integrity of the experiment.

Preparation:

Ensure the work area, preferably a chemical fume hood or a space with local exhaust

ventilation, is clean and uncluttered.[2]

Confirm that an eyewash station and safety shower are accessible and operational.

Assemble all necessary equipment and reagents before handling the compound.

Don the required personal protective equipment as outlined above.

Handling:

Carefully weigh the desired amount of Z-Lys-OMe hydrochloride on a tared weigh boat

or paper. Avoid creating dust.

If transferring the powder, use a spatula or other appropriate tool to minimize agitation.

When dissolving the compound, add the solid to the solvent slowly to prevent splashing.

Z-Lys-OMe hydrochloride is soluble in DMF, DMSO, Ethanol, and PBS (pH 7.2).[1]

Keep the container tightly closed when not in use.[2]

Post-Handling:

Clean the work area thoroughly after use.

Properly dispose of any contaminated materials as described in the disposal plan below.

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water after removing gloves.[2]

Disposal Plan
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Proper disposal of Z-Lys-OMe hydrochloride and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

All solid waste contaminated with Z-Lys-OMe hydrochloride, including weigh boats,

gloves, and paper towels, should be placed in a designated, labeled hazardous waste

container.

Unused or excess Z-Lys-OMe hydrochloride should be collected in a separate, clearly

labeled container for chemical waste. Do not return excess material to the original

container.

Solutions containing Z-Lys-OMe hydrochloride should be collected in a designated,

labeled container for liquid hazardous waste.

Disposal Procedure:

All waste must be disposed of in accordance with federal, state, and local environmental

control regulations.[2]

Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on hazardous waste disposal procedures.

Do not dispose of Z-Lys-OMe hydrochloride down the drain or in the regular trash.

Experimental Workflow and Safety Protocol
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1. Preparation

2. Handling

3. Post-Handling
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Caption: Workflow for Safe Handling of Z-Lys-OMe Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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